2-Pentenamide, 2-cyano-3-methoxy-

• CAS No.: 158951-25-8
• Molecular Formula: C7H10N2O2
• Molecular Weight: 154.169
• IUPAC Name: 2-cyano-3-methoxypent-2-enamide
• InChI: InChI=1S/C7H10N2O2/c1-3-6(11-2)5(4-8)7(9)10/h3H2,1-2H3,(H2,9,10)
• InChI Key: WGRRLASXQJXTMK-UHFFFAOYSA-N
• SMILES: CCC(=C(C#N)C(=O)N)OC
• Synonyms: 2-Pentenamide, 2-cyano-3-methoxy-

Description

2-Pentenamide, 2-cyano-3-methoxy- (hypothetical structure based on nomenclature) is a substituted pentenamide featuring a cyano group at position 2 and a methoxy group at position 3. The pentenamide backbone comprises a five-carbon chain with an amide functional group.

Comparison with Similar Compounds

Examples :

• 2-Pentenoic acid, 2-cyano-3-[(4-methylphenyl)amino]-, 2-ethoxyethyl ester (CAS 129723-78-0)
• 2-Pentenoic acid, 2-cyano-3-[[(4-methylphenyl)methyl]amino]-, 2-methoxyethyl ester (CAS 129723-79-1) Structure and Functional Groups: These esters share the pentenoic acid backbone with cyano and aminoaryl substituents. Key Differences:
• Functional Group : Ester vs. amide. Amides exhibit higher hydrolytic stability and stronger hydrogen-bonding capacity.
• Substituents: Aminoaryl groups vs. methoxy in the target compound. Amino groups may confer nucleophilic or basic character, whereas methoxy groups enhance lipophilicity. Applications: Esters are often utilized in agrochemicals or polymer industries due to their ease of hydrolysis and derivatization .

Comparative Data Table

Compound Name	Backbone	Functional Group	Key Substituents	Applications	Reference
2-Pentenamide, 2-cyano-3-methoxy- (hypothetical)	Aliphatic (C5)	Amide	Cyano (C2), methoxy (C3)	Pharmaceuticals (inferred)	N/A
N-(3-Chloro-4-(2-pyridylmethoxy)phenyl)-2-cyanoacetamide	Aromatic	Amide	Pyridylmethoxy, chloro	Pharmaceutical intermediate
2-Pentenoic acid, 2-cyano-3-[(4-methylphenyl)amino]- ester	Aliphatic (C5)	Ester	Cyano (C2), aminoaryl (C3)	Agrochemicals